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Compound of Interest

Compound Name: Desmethoxy Fluvoxamine

CAS No.: 1217216-82-4

Cat. No.: B596355

Get Quote

For researchers and drug development professionals, maintaining a safe and compliant

laboratory environment is paramount. The proper handling and disposal of research chemicals

are not merely operational tasks but are fundamental to scientific integrity and environmental

stewardship. This guide provides a detailed, step-by-step protocol for the safe disposal of

Desmethoxy Fluvoxamine, a key impurity and analogue of Fluvoxamine. By understanding

the chemical's characteristics and the regulatory landscape, laboratories can ensure they are

adhering to the highest standards of safety and compliance.

Core Principles: Hazard Assessment and Waste
Characterization
Before any disposal procedure can be initiated, a thorough understanding of the compound's

hazards is essential. While specific toxicological data for Desmethoxy Fluvoxamine is not

extensively published, its structural similarity to Fluvoxamine necessitates a conservative

approach, treating it with the same or greater level of caution.

Fluvoxamine maleate is classified as "Harmful if swallowed" (Acute toxicity, Oral, Category 4).

[1][2][3] Some safety data sheets (SDS) also note that it "Causes serious eye damage" and is
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"Very toxic to aquatic life with long lasting effects."[4] Given these potential hazards,

Desmethoxy Fluvoxamine must be managed as a hazardous chemical waste.

Regulatory Framework:

Environmental Protection Agency (EPA): As a pharmaceutical chemical waste, the disposal

of Desmethoxy Fluvoxamine is governed by the Resource Conservation and Recovery Act

(RCRA).[5] A key stipulation under the EPA's Management Standards for Hazardous Waste

Pharmaceuticals is the prohibition of sewering (disposal down the drain).[6][7]

Drug Enforcement Administration (DEA): Fluvoxamine and its analogues like Desmethoxy
Fluvoxamine are not listed as controlled substances. Therefore, the specific DEA

requirement for rendering the substance "non-retrievable" does not apply.[8] However, the

principles of secure and responsible disposal remain best practice.

Food and Drug Administration (FDA): The FDA maintains a "flush list" for certain medications

that are deemed safe for flushing when take-back options are unavailable. Fluvoxamine is

not on this list, reinforcing that it should not be disposed of via the sewer system.[9]

The following table summarizes the key hazard information inferred from Fluvoxamine data

sheets, which should be applied to Desmethoxy Fluvoxamine as a precautionary measure.
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Hazard
Classification

Description
Primary Exposure
Route

Precautionary
Action

Acute Oral Toxicity

(Category 4)

Harmful if swallowed.

[1][2][4]
Ingestion

Do not eat, drink, or

smoke when handling.

Wash hands

thoroughly after use.

[1]

Serious Eye Damage
May cause serious

eye damage.[4]
Eye Contact

Wear appropriate

protective eyeglasses

or chemical safety

goggles.[3]

Aquatic Toxicity

(Chronic)

Very toxic to aquatic

life with long-lasting

effects.[4]

Environmental

Release

Prevent release to the

environment. Do not

dispose of down the

drain.

Incompatibilities
Strong oxidizing

agents.[3][10]
Chemical Reaction

Segregate from

incompatible materials

during storage and

waste accumulation.

The Disposal Workflow: A Step-by-Step Protocol
The following protocol outlines the necessary steps for safely disposing of Desmethoxy
Fluvoxamine waste, from the point of generation to final removal by a certified contractor.

Adherence to this workflow is critical for ensuring laboratory safety and regulatory compliance.
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Step 1: Generation & Immediate Segregation

Step 2: Containerization & Labeling

Step 3: Accumulation & Storage

Step 4: Final Disposal Pathway

Prohibited Actions

Waste Generated
(Solid, Liquid, Contaminated Labware)

Segregate Waste by Type Drain Disposal (Sewering) Regular Trash Disposal Evaporation

Select Appropriate
Waste Container

(Leak-proof, Compatible)

Label Container:
'Hazardous Waste'

Chemical Name
Accumulation Date

Hazards

Store in Satellite Accumulation Area
(Secondary Containment,
Keep Container Closed)

Arrange Pickup by Licensed
Hazardous Waste Contractor

Retain Copy of
Hazardous Waste Manifest

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Desmethoxy Fluvoxamine waste.
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Experimental Protocol: Detailed Disposal Steps
1. Segregation and Containerization

Rationale: Proper segregation prevents dangerous chemical reactions and ensures waste

streams are not cross-contaminated. Desmethoxy Fluvoxamine should not be mixed with

incompatible materials, such as strong oxidizing agents.[3][10]

Procedure:

Immediately upon generation, designate Desmethoxy Fluvoxamine waste as hazardous.

Select a waste container that is leak-proof, sturdy, and constructed of a material

chemically compatible with the waste (e.g., for solutions containing organic solvents, use a

glass or polyethylene container). The container must have a secure, tight-fitting lid.[11][12]

Keep the waste container closed at all times except when adding waste.[13]

Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "Desmethoxy Fluvoxamine Waste"

The date when waste was first added (Accumulation Start Date).

A clear indication of the contents (e.g., "Solid," "Aqueous Solution," "Methanol

Solution").

Associated hazard warnings (e.g., "Toxic," "Environmental Hazard").

2. On-Site Accumulation and Storage

Rationale: Safe storage minimizes the risk of spills and accidental exposure within the

laboratory.

Procedure:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.
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The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.

Place all liquid waste containers in secondary containment (e.g., a chemical-resistant tray

or tub) to contain any potential leaks.[13]

Do not accumulate more than 55 gallons of hazardous waste in an SAA. Schedule regular

pickups to avoid exceeding limits.

3. Final Disposal via Licensed Contractor

Rationale: The EPA mandates that hazardous waste be treated and disposed of at a

permitted Treatment, Storage, and Disposal Facility (TSDF). Using a licensed contractor

ensures that the waste is transported and managed in compliance with all federal, state, and

local regulations.[2]

Procedure:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a hazardous waste pickup.

The EHS-approved contractor will provide a hazardous waste manifest upon collection.

This document is a legal record tracking the waste from the point of generation to its final

destination.

Ensure a knowledgeable laboratory representative is present to sign the manifest.

Retain a copy of the manifest for your laboratory's records for a minimum of two to three

years, or as required by your institution and state regulations.[14]

4. Management of Contaminated Materials and Empty Containers

Rationale: Items that have come into contact with Desmethoxy Fluvoxamine, including

empty containers, are also considered hazardous waste until properly decontaminated.

Procedure for Contaminated Labware (Gloves, Wipes, Pipette Tips):
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Collect all solid waste contaminated with Desmethoxy Fluvoxamine in a designated,

sealed plastic bag or container.

Label the container as "Hazardous Waste" with the chemical name.

Dispose of this solid waste through your licensed hazardous waste contractor.

Procedure for Empty Containers:

An "empty" container that held a hazardous chemical must be triple-rinsed.[15][16]

Rinse the container three times with a suitable solvent (e.g., methanol, ethanol) capable of

dissolving Desmethoxy Fluvoxamine.

Crucially, collect all rinsate from these washes. The rinsate is considered hazardous waste

and must be added to your liquid hazardous waste container.[16]

After triple-rinsing, deface or remove the original chemical label. The decontaminated

container can then typically be disposed of in the regular laboratory trash or recycling.[12]

[15]

Prohibited Disposal Methods
To ensure safety and environmental protection, the following disposal methods are strictly

prohibited for Desmethoxy Fluvoxamine:

DO NOT dispose of down the drain. This is illegal for hazardous pharmaceutical waste under

EPA regulations and can harm aquatic ecosystems.[7]

DO NOT dispose of in the regular trash. Solid Desmethoxy Fluvoxamine and contaminated

materials must be managed as hazardous waste.[13]

DO NOT use evaporation as a disposal method. Intentionally evaporating chemical waste in

a fume hood is not a compliant disposal practice.[12][15]

By adhering to this comprehensive disposal guide, researchers can confidently manage

Desmethoxy Fluvoxamine waste, ensuring the protection of their colleagues, their institution,

and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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